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Savvy Technical Support Center
Welcome to the Savvy Support Center. Here you will find troubleshooting guides and

frequently asked questions to help you optimize your search queries and achieve more precise

and comprehensive results in your research and drug development experiments.

Frequently Asked Questions (FAQs)
Q1: How can I start a broad search and then narrow it down effectively?

Q2: What is the most effective way to search for an exact phrase?

A2: To search for an exact phrase, enclose the entire phrase in double quotation marks ("").[1]

[2] For example, searching for "lysosomal storage disorder" will return only results containing

that exact phrase, rather than results where "lysosomal," "storage," and "disorder" appear

separately. This technique significantly increases the specificity of your search.[3]

Q3: How do I find variations of a word, like "inhibit," "inhibitor," and "inhibition"?

A3: Use truncation, which is typically done with an asterisk ().[1] For example, typing inhibit will

find all variations of the word root, such as inhibit, inhibitor, inhibiting, and inhibition. Be mindful

not to shorten the word too much, as you might retrieve irrelevant terms (e.g., med* could

return "medical" or "medieval").[3]

Q4: What are Boolean operators and how should I use them?
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A4: Boolean operators (AND, OR, NOT) are words used to connect your search terms and

define the logical relationship between them.[4][2] They are fundamental for constructing

advanced and precise search queries. It is a general convention to type these operators in

uppercase to ensure they are processed correctly by the search engine.[1][2]

Troubleshooting Guides
Issue 1: My search is returning too many irrelevant results.

This often happens when search terms are too general or are not combined with sufficient

specificity.

Solution 1: Use the AND Operator and More Specific Terms.

Connect distinct concepts with the AND operator to narrow your search. For example,

“cancer therapy” AND “immunology” will only return results that contain both phrases.[1]

Replace general terms with more specific ones (e.g., use "low back pain" instead of "back

pain").[4]

Solution 2: Use the NOT Operator to Exclude Concepts.

Exclude irrelevant terms using the NOT operator. For example, Comet NOT Meteor will

exclude any results that mention "Meteor".[1]

Solution 3: Utilize Field-Specific Searches.

Use the advanced search page to search within specific fields like the title, abstract, or

author. This focuses your query on the most relevant parts of a publication.[5][6]

Issue 2: My search is returning too few or no results.

This may occur if your query is too specific or if you are not accounting for synonyms and

alternative terminology.

Solution 1: Use the OR Operator to Broaden Your Search.
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Combine synonyms or related concepts with the OR operator. For example, “acute

myocardial infarction” OR “heart attack” will retrieve documents containing either term,

increasing your retrieval rate.[1] Developing a list of synonyms and related terms before

you start is a useful strategy.[7]

Solution 2: Check for Alternative Terminology.

Scientific and medical fields often have highly specific vocabularies, such as Medical

Subject Headings (MeSH) in PubMed.[8] Exploring the subject terms or keywords used in

a relevant article can provide ideas for new search terms.[9][8]

Solution 3: Use Truncation and Wildcards.

As mentioned in the FAQ, use an asterisk (*) for truncation to find word variations.[1] A

question mark (?) can serve as a wildcard to replace a single character, which is useful for

spelling variations like organi?ation to find both "organisation" and "organization".[1]

Data Presentation: Using Boolean Operators
The following table summarizes how Boolean operators affect your search queries.
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Operator Purpose Example Outcome

AND

Narrows Search:

Retrieves results that

contain all specified

terms.

kinetics AND

metabolism

Results must include

both "kinetics" and

"metabolism".

OR

Broadens Search:

Retrieves results that

contain at least one of

the specified terms.

teenagers OR

adolescents

Results can include

"teenagers",

"adolescents", or both.

[7]

NOT

Excludes Terms:

Retrieves results that

contain the first term

but not the second.

cancer NOT

chemotherapy

Results about cancer

are returned, but any

mentioning

chemotherapy are

excluded.

()

Groups Terms:

Combines multiple

operators to create a

logical sequence.

(liver OR hepatic)

AND toxicity

Results must contain

"toxicity" and either

"liver" or "hepatic".

Experimental Protocols: Systematic Literature Search
A systematic literature search is a methodical and reproducible process for identifying all

relevant evidence for a particular research question.[10]

Methodology:

Define a Clear Research Question: Use a framework like PICO (Patient/Problem,

Intervention, Comparison, Outcome) to structure your question.[10]

Identify Key Concepts: Break down your research question into its main ideas. Typically, two

or three core concepts are ideal for a broad initial search.[10][11]

Gather Search Terms: For each key concept, brainstorm a list of keywords, synonyms, and

controlled vocabulary terms (e.g., MeSH terms).[10][12]
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Compose the Search Statement: Combine your search terms using Boolean operators

(AND, OR) and group them with parentheses to define the logical relationships.[10]

Search Relevant Databases: Execute your search statement in appropriate databases (e.g.,

PubMed, Embase, Scopus).[11] Remember that controlled vocabularies can be unique to

each database.[7]

Refine and Iterate: Based on the results, refine your search by adding more specific terms,

applying filters, or adjusting your Boolean logic to improve relevance.[10]

Visualizations
Below are diagrams illustrating key search optimization concepts and workflows.

Caption: Logic for broadening or narrowing search queries from an initial concept.
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(e.g., Savvy, PubMed)

6. Review & Filter Results

7. Refine Search String & Re-run
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Results Relevant

Click to download full resolution via product page

Caption: A workflow diagram illustrating the steps of a systematic literature search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1206873?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206873?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. library.sunderland.ac.uk [library.sunderland.ac.uk]

2. human.libretexts.org [human.libretexts.org]

3. youtube.com [youtube.com]

4. Help - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Google Scholar Search Help [scholar.google.com]

6. Google Scholar [scholar.google.com]

7. m.youtube.com [m.youtube.com]

8. youtube.com [youtube.com]

9. youtube.com [youtube.com]

10. m.youtube.com [m.youtube.com]

11. m.youtube.com [m.youtube.com]

12. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Optimizing search queries in Savvy for better results].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206873#optimizing-search-queries-in-savvy-for-
better-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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